Cas no 1092770-25-6 (2-Chloro-4-(4-methylpiperazin-1-YL)benzoic acid)

2-Chloro-4-(4-methylpiperazin-1-yl)benzoic acid is a versatile intermediate in organic synthesis, particularly valued for its role in pharmaceutical and agrochemical applications. The compound features a benzoic acid core substituted with a chloro group and a 4-methylpiperazine moiety, offering reactivity at multiple sites for further functionalization. Its structural properties make it suitable for constructing complex molecules, including bioactive compounds and ligands. The methylpiperazine group enhances solubility and bioavailability, while the chloro substituent provides a handle for selective derivatization. This compound is commonly employed in medicinal chemistry for the development of kinase inhibitors and other therapeutic agents. High purity and consistent quality ensure reliable performance in research and industrial processes.
2-Chloro-4-(4-methylpiperazin-1-YL)benzoic acid structure
1092770-25-6 structure
Product Name:2-Chloro-4-(4-methylpiperazin-1-YL)benzoic acid
CAS No:1092770-25-6
MF:C12H15ClN2O2
MW:254.712702035904
MDL:MFCD13191626
CID:1056249
PubChem ID:53429575
Update Time:2025-06-06

2-Chloro-4-(4-methylpiperazin-1-YL)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-(4-methylpiperazin-1-yl)benzoic acid
    • 2-Chloro-4-(4-methyl-1-piperazinyl)benzoic Acid
    • KSGMSAGGSFPJAI-UHFFFAOYSA-N
    • 5504AJ
    • SY006950
    • AM802918
    • BC4447590
    • AX8173900
    • CS-0441015
    • MFCD13191626
    • SCHEMBL15923279
    • DB-059864
    • AKOS006166539
    • 1092770-25-6
    • AS-39677
    • 2-Chloro-4-(4-methylpiperazin-1-YL)benzoic acid
    • MDL： MFCD13191626
    • Inchi： 1S/C12H15ClN2O2/c1-14-4-6-15(7-5-14)9-2-3-10(12(16)17)11(13)8-9/h2-3,8H,4-7H2,1H3,(H,16,17)
    • InChI Key： KSGMSAGGSFPJAI-UHFFFAOYSA-N
    • SMILES： ClC1=C(C(=O)O)C=CC(=C1)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 254.08200
  • Monoisotopic Mass: 254.0822054g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 43.8

Experimental Properties

  • PSA: 43.78000
  • LogP: 1.79290

2-Chloro-4-(4-methylpiperazin-1-YL)benzoic acid Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-4-(4-methylpiperazin-1-YL)benzoic acid Pricemore >>

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Apollo Scientific
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Chemenu
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abcr
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2-Chloro-4-(4-methylpiperazin-1-yl)benzoic acid, 95%; .
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abcr
AB455213-1 g
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Alichem
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eNovation Chemicals LLC
D688995-0.25g
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